Cas no 173777-89-4 (2,5-DICHLOROTHIOPHENE)
2,5-DICHLOROTHIOPHENE structure
Product Name:2,5-DICHLOROTHIOPHENE
CAS No:173777-89-4
MF:C4H2Cl2S
MW:153.029677867889
CID:92081
PubChem ID:18501
Update Time:2025-04-18
2,5-DICHLOROTHIOPHENE Chemical and Physical Properties
Names and Identifiers
-
- 2,5-DICHLOROTHIOPHENE
- DICHLOROTHIOPHENE
- 2,6-DICHLOROTHIOPHENE
- C4H2Cl2S
- 3172-52-9
- Thiophene,2,5-dichloro-,radical ion(1-)(9ci)
- InChI=1/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2
- NSC 60527
- 2,5-Dichlorothiophene, 98%
- 7Z74FM5ZZL
- EINECS 221-638-8
- NS00029168
- Thiophene,5-dichloro-
- W-106882
- LS-12972
- D0250
- Thiophene, 2,5-dichloro-
- BIDD:GT0088
- FT-0610332
- 2,5-dichloro thiophene
- 2,5-dichloro-thiophene
- SCHEMBL658939
- AM82002
- CS-W010944
- D78168
- MFCD00005423
- 173777-89-4
- NSC60527
- 2,-Dichlorothiophene
- DTXSID6062888
- EN300-19929
- NSC-60527
- Thiophene, 2,5-dichloro-, radical ion(1-) (9CI)
- AC-4915
- AKOS000120064
- 2,5-Dichlorothiophene, 96.0%(GC)
-
- Inchi: 1S/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2H
- InChI Key: FGYBDASKYMSNCX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(S1)Cl
Computed Properties
- Exact Mass: 151.925
- Monoisotopic Mass: 151.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.488 g/cm3
- Melting Point: -41--40°C
- Boiling Point: 158.9ºC at 760 mmHg
- Flash Point: 59.4ºC
- Refractive Index: 1.584
- PSA: 28.24000
- LogP: 3.05490
2,5-DICHLOROTHIOPHENE Related Literature
-
Liqin Zhao,Tao Yan,Christian Bruneau,Henri Doucet Catal. Sci. Technol. 2014 4 352
-
Besma Saoudi,Adbelmadjid Debache,Jean-Fran?ois Soulé,Henri Doucet RSC Adv. 2015 5 65175
-
3. Chlorinated thiophenes. Part 2.1 Trihalogenated hydroxythiophenes; preparation, reactions and tautomeric propertiesJan Skramstad,Andreas Lunde,H?kon Hope,Vidar Bj?rnstad,Paul Fr?yen J. Chem. Soc. Perkin Trans. 2 2000 1453
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4. Electron paramagnetic resonance studies of electron attachment to thiophene, bi(thienyl) and some halogen-substituted thiophenesRobert D. Farley,Bruce C. Gilbert,Peter Hanson,Allan W. Timms,Martyn C. R. Symons J. Chem. Soc. Perkin Trans. 2 1995 2163
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Emma J. Dell,Luis M. Campos J. Mater. Chem. 2012 22 12945
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